N-[(2,3-Difluoro-6-methoxyphenyl)methylidene]hydroxylamine

• CAS RN: 221202-32-0
• Molecular Formula: C8H7F2NO2
• Molecular Weight: 187.14 g/mol
• IUPAC Name: N-[(2,3-difluoro-6-methoxyphenyl)methylidene]hydroxylamine
• InChI: InChI=1S/C8H7F2NO2/c1-13-7-3-2-6(9)8(10)5(7)4-11-12/h2-4,12H,1H3
• InChI Key: YEWUKOUGKSQVEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)F)F)C=NO

Description

“N-[(2,3-Difluoro-6-methoxyphenyl)methylidene]hydroxylamine” is a chemical compound used for experimental and research purposes. It is also known as "(Z)-N-[(2,3-difluoro-6-methoxyphenyl)methylidene]hydroxylamine".

Synthesis routes and methods

Procedure details

At 20-25° C., a solution of 29.4 g of 2-methoxy-5,6-difluoro-benzaldehyde (according to Ex. 27 of WO 97/03071) was added dropwise with stirring to a mixture of 16.0 g of hydroxylamine hydrochloride, 18.9 g of sodium acetate and 110 ml of 90% strength aqueous methanol. The mixture was stirred for 16 hours, the methanol was evaporated, the mixture was made into a paste using 250 ml of water and then washed and dried, giving 28.3 g of the desired product of m.p. 199-201° C.